Indium
Indium
Indium is a minor component in zinc sulfide ores and is produced as a byproduct of zinc refinement. Indium element is used in the synthesis of therapeutic particles containing metal ions; characterized by the use of unique ligand sets capable of making the metal ion complex soluble in biolgical media to induce selective toxicity in diseased cells. It is most notably used in the semiconductor industry, in low-melting-point metal alloys such as solders, in soft-metal high-vacuum seals, and in the production of transparent conductive coatings of indium tin oxide (ITO) on glass. Indium is considered a technology-critical element.
Brand Name:
Vulcanchem
CAS No.:
7440-74-6
VCID:
VC0141171
InChI:
InChI=1S/In
SMILES:
[In]
Molecular Formula:
In
Molecular Weight:
114.82 g/mol
Indium
CAS No.: 7440-74-6
Reference Standards
VCID: VC0141171
Molecular Formula: In
Molecular Weight: 114.82 g/mol
CAS No. | 7440-74-6 |
---|---|
Product Name | Indium |
Molecular Formula | In |
Molecular Weight | 114.82 g/mol |
IUPAC Name | indium |
Standard InChI | InChI=1S/In |
Standard InChIKey | APFVFJFRJDLVQX-UHFFFAOYSA-N |
Impurities | Typical Analysis of 99.99% purity indium:[Table#6541] Typical analysis of high purity indium by GDMS (glow discharge mass spectroscopy):[Table#6542] Qualities ranging from 99.97% to 99.99999% indium are commercially available. Impurities may be metallic (Ag, Cu, Pb, Sb, Sn, Cd, Tl, Zn, Fe, Al, Ga) and nonmetallic (S, Cl, O, Se, N). Their concentrations depend on the origin of the indium-containing feed material and on the production and refining process. Commercial grades are 99.97% (3N7), 99.99% (4N), 99.999% (5N), 99.9999% (6N), and 99.99999% (7N). |
SMILES | [In] |
Canonical SMILES | [In] |
Boiling Point | 3767 °F at 760 mm Hg (NIOSH, 2016) 2072 °C 2000 °C 3767°F |
Colorform | Soft, white metal with bluish tinge. Ductile, malleable, softer than lead, leaves a mark on paper, crystalizes. Soft, silvery-white, malleable and ductile metal. Has plastic properties at cryogenic temperatures |
Density | 7.31 (NIOSH, 2016) 7.31 g/cu cm at 20 °C 7.3 g/cm³ 7.31 |
Melting Point | 314 °F (NIOSH, 2016) 156.6 °C 314°F |
Physical Description | Soft, ductile, shiny, silver-white metal. Mp: 155.6°C; bp: 2080°C. Density 7.31 g cm-3. OtherSolid SILVER-WHITE METAL OR BLACK POWDER. Ductile, shiny, silver-white metal that is softer than lead. |
Description | Indium is a minor component in zinc sulfide ores and is produced as a byproduct of zinc refinement. Indium element is used in the synthesis of therapeutic particles containing metal ions; characterized by the use of unique ligand sets capable of making the metal ion complex soluble in biolgical media to induce selective toxicity in diseased cells. It is most notably used in the semiconductor industry, in low-melting-point metal alloys such as solders, in soft-metal high-vacuum seals, and in the production of transparent conductive coatings of indium tin oxide (ITO) on glass. Indium is considered a technology-critical element. |
Solubility | Insoluble (NIOSH, 2016) Insoluble in water in bulk form; soluble in most acids. Soluble in acids. Insoluble in alkalis. Insoluble in hot or cold water; very slightly soluble in sodium hydroxide Solubility in water: none Insoluble |
Synonyms | INE 07PB; |
Vapor Pressure | 0 mm Hg (approx) (NIOSH, 2016) 1.14X10-19 Pa at melting point 0 mmHg (approx) |
Reference | 1: Dagher, Z., et al.: Toxicology, 225, 12 (2006), Yoshida, T., et al.: Biol. Pharm. Bull., 33, 780 (2010), Danielsen, P., et al.: Chem. Res. Toxico.,l 2011, 24, 168 (2011) 2: Alfantazi, A. Mꎬ, and R. R. Moskalyk. "Processing of indium: a review." Minerals Engineering 16.8 (2003): 687-694. |
PubChem Compound | 5359967 |
Last Modified | Nov 11 2021 |
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